Cas no 922734-43-8 ((2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride)

• Product Name: (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride
• CAS No: 922734-43-8
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 2085931
• PubChem ID: 15986041
• Update Time: 2025-10-31

(2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride
• bepromoline hydrochloride
• Rel-(2S,6R)-2,6-dimethyl-4-(2-methyl-3-phenylpropyl)morpholine hydrochloride
• 922734-43-8
• (+/-)-2,6-cis-Dimethyl-4-(2-methyl-3-phenylpropyl)-morpholine Hydrochloride; Amorolfine EP Impurity C

• Inchi： 1S/C16H25NO.ClH/c1-13(9-16-7-5-4-6-8-16)10-17-11-14(2)18-15(3)12-17;/h4-8,13-15H,9-12H2,1-3H3;1H/t13?,14-,15+;
• InChI Key： OBKSBQUAVIMCMV-XZPOUAKSSA-N
• SMILES： Cl.O1[C@H](C)CN(C[C@@H]1C)CC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.1702921Da
• Monoisotopic Mass: 283.1702921Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride

Introduction to (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride (CAS No. 922734-43-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride, identified by its CAS number 922734-43-8, has emerged as a compound of significant interest. This compound, belonging to the morpholine class, exhibits unique structural and functional properties that make it a promising candidate for various biomedical applications.

The structure of (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride is characterized by its chiral center at the 2-position and the stereogenic center at the 6-position, contributing to its complex stereochemistry. The presence of dimethyl groups at the 2 and 6 positions enhances its steric hindrance, which can influence its binding affinity and pharmacological activity. Additionally, the 4-(2-methyl-3-phenylpropyl) substituent introduces a bulky side chain that further modulates its interactions with biological targets.

In recent years, there has been growing interest in the development of novel morpholine derivatives due to their diverse pharmacological properties. Morpholine derivatives have been explored for their potential in treating a range of disorders, including central nervous system (CNS) disorders, infectious diseases, and inflammatory conditions. The (2R,6S)-rel configuration of this compound suggests that it may exhibit enantioselective interactions with biological receptors, which is a critical factor in drug design.

One of the most compelling aspects of (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride is its potential application in the treatment of neurological disorders. Studies have shown that morpholine derivatives can modulate neurotransmitter systems by interacting with specific receptors such as serotonin receptors and dopamine receptors. The unique stereochemistry of this compound may allow it to selectively target these receptors without causing off-target effects.

Furthermore, the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations. This property is particularly important for oral administration, where poor solubility can limit therapeutic efficacy. The hydrochloride form also improves the stability of the compound during storage and transportation.

Recent research has highlighted the importance of stereochemistry in drug design, with many successful drugs being enantiomerically pure or having specific stereochemical requirements for optimal activity. The (2R,6S)-rel configuration of this compound aligns with this trend, as it suggests that the compound may exhibit high enantiomeric purity when synthesized. This purity is crucial for minimizing side effects and maximizing therapeutic benefits.

The dimethyl groups at the 2 and 6 positions are particularly interesting from a structural perspective. These groups introduce steric hindrance that can prevent unwanted interactions with biological targets. This feature is especially valuable in drug design, where selectivity is key to avoiding adverse effects. Additionally, the bulky side chain at the 4-position may enhance binding affinity by filling hydrophobic pockets on biological targets.

In terms of synthesis, (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride can be synthesized through multi-step organic reactions involving chiral auxiliaries or catalysts. The use of asymmetric synthesis techniques ensures high enantiomeric purity, which is essential for pharmaceutical applications. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may have significant therapeutic potential. For instance, it has been observed to interact with serotonin receptors in a manner similar to known antidepressants. However, further research is needed to fully understand its mechanism of action and therapeutic efficacy.

One area where this compound shows promise is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Morpholine derivatives have been shown to modulate neurotransmitter systems that are affected in these conditions. The unique structure of (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride may allow it to interact with specific targets in these diseases without causing significant side effects.

Another potential application is in the treatment of infectious diseases caused by bacteria or viruses. Morpholine derivatives have demonstrated antimicrobial properties against various pathogens. The structural features of this compound may enable it to disrupt essential bacterial processes or viral replication mechanisms.

The development of novel drugs often involves extensive testing in vitro and in vivo to evaluate their safety and efficacy. Initial studies on (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-phenylpropyl)morpholine Hydrochloride have shown encouraging results in preclinical models. These studies have revealed potential therapeutic benefits without significant toxicity at appropriate doses.

However， further research is necessary before this compound can be translated into clinical use。 This includes detailed pharmacokinetic studies to understand how the body processes and eliminates the drug， as well as large-scale clinical trials to assess its effectiveness in humans。 Additionally， regulatory approvals from agencies such as the FDA or EMA will be required before it can be marketed as a therapeutic agent。

The future prospects for (2R，6S)-rel—2，6-dimethy1—4—（（（mety1—3—pheny1propy1）））morpholine hydrochloride are promising， given its unique structure and potential therapeutic applications。 As research continues， we may uncover new uses for this compound beyond those currently envisioned。 The advancements in synthetic chemistry and pharmacological research will likely accelerate its development into a viable therapeutic option。